Mass Spectrometric Differentiation from Protium Analog
1-Methylcyclohexanecarboxylic Acid-d10 (C₈H₄D₁₀O₂, MW 152.26) provides a molecular weight shift of +10.06 Da relative to the unlabeled protium analog (C₈H₁₄O₂, MW 142.20), enabling complete baseline mass separation in quadrupole and time-of-flight mass analyzers . In contrast, a hypothetical d3 analog (MW ~145.2) would provide only ~3 Da shift, risking overlap with the [M+1] and [M+2] natural isotopic peaks of the analyte, particularly for compounds with multiple heteroatoms or at concentrations near the lower limit of quantitation (LLOQ) [1]. The +10 Da shift places the internal standard signal entirely outside the analyte's isotopic cluster, eliminating cross-talk in selected reaction monitoring (SRM) transitions .
| Evidence Dimension | Molecular weight and mass shift vs. protium analog |
|---|---|
| Target Compound Data | MW = 152.26 Da (average); monoisotopic mass = 152.162 Da |
| Comparator Or Baseline | Unlabeled 1-Methylcyclohexanecarboxylic Acid: MW = 142.20 Da; monoisotopic mass = 142.099 Da. Hypothetical d3 analog: MW ~145.2 Da. |
| Quantified Difference | ΔMW = +10.06 Da vs. protium; +7 Da advantage over a d3 analog |
| Conditions | LC-MS/MS or GC-MS with unit mass resolution or high-resolution accurate mass (HRAM) detection |
Why This Matters
A mass shift of 10 Da represents the maximum deuterium incorporation achievable for this small-molecule scaffold, ensuring unambiguous discrimination between internal standard and analyte across all common MS platforms and eliminating the risk of isobaric interference that plagues lower-deuterated analogs.
- [1] Stokvis, E., Rosing, H., & Beijnen, J.H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
